Cas no 319-34-6 (1-(2,4-difluorophenyl)-2-fluoroethan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-2-fluoroethan-1-one
• CAS No: 319-34-6
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 293484
• PubChem ID: 22163867
• Update Time: 2025-10-28

1-(2,4-difluorophenyl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-difluorophenyl)-2-fluoro-
• 2,2',4'-Trifluoroacetophenone
• Acetophenone,2,2',4'-trifluoro- (6CI,8CI)
• 1-(2,4-difluorophenyl)-2-fluoroethan-1-one
• LEDMQAHXIMUXGU-UHFFFAOYSA-N
• Ethanone, 1-(2,4-difluorophenyl)-2-fluoro- (9CI)
• SCHEMBL8584
• 319-34-6
• EN300-1621469
• Ethanone,1-(2,4-difluorophenyl)-2-fluoro-(9ci)
• Ethanone, 1-(2,4-difluorophenyl)-2-fluoro-(9CI)
• 1-(2,4-DIFLUOROPHENYL)-2-FLUOROETHANONE

• Inchi： 1S/C8H5F3O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
• InChI Key： LEDMQAHXIMUXGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CF)=O)F

Computed Properties

• Exact Mass: 174.02924926g/mol
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-difluorophenyl)-2-fluoroethan-1-one

1-(2,4-Difluorophenyl)-2-fluoroethan-1-one: A Comprehensive Overview

1-(2,4-Difluorophenyl)-2-fluoroethan-1-one (CAS No. 319-34-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as diflurophenyl ketone, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug design, agrochemicals, and as a building block for more complex molecules.

The molecular structure of 1-(2,4-difluorophenyl)-2-fluoroethan-1-one consists of a ketone group attached to a fluorinated aromatic ring. The presence of multiple fluorine atoms introduces electronic effects that enhance the compound's stability and reactivity. These properties make it an ideal candidate for applications requiring high thermal stability and selective reactivity. For instance, in the pharmaceutical industry, this compound has been explored as a precursor for bioactive molecules with potential therapeutic benefits.

Recent research has focused on the synthesis and characterization of diflurophenyl ketone derivatives. Scientists have reported novel methods for synthesizing this compound using catalytic processes that minimize environmental impact. These advancements have not only improved the efficiency of production but also opened new avenues for its application in sustainable chemistry. For example, studies published in 2023 demonstrate how this compound can be used to create biodegradable polymers with enhanced mechanical properties.

In addition to its industrial applications, 1-(2,4-difluorophenyl)-2-fluoroethan-1-one has shown promise in agricultural chemistry. Its ability to act as a selective herbicide has been explored in recent field trials, where it demonstrated high efficacy without adverse effects on non-target species. This dual functionality underscores the versatility of the compound and its potential to address multiple challenges across different sectors.

From an environmental perspective, understanding the fate and transport of diflurophenyl ketone in natural systems is crucial. Recent studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid transformation under aerobic conditions. These findings are significant for ensuring the safe use of this compound in agricultural and industrial settings.

Looking ahead, the future of 1-(2,4-difluorophenyl)-2-fluoroethan-1-one lies in its integration into cutting-edge technologies such as green chemistry and personalized medicine. Researchers are actively exploring its potential as a component in drug delivery systems and as a catalyst in organic synthesis reactions. The compound's ability to participate in enantioselective reactions has also positioned it as a valuable tool in asymmetric synthesis.

In conclusion, diflurophenyl ketone (CAS No. 319-34-6) is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its unique chemical properties and recent advancements in synthesis methods make it an essential component for modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.